Cas no 1361654-46-7 (2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl)

• Product Name: 2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl
• CAS No: 1361654-46-7
• MF: C₁₃H₇Cl₄F
• MW: 324.005083322525
• CID: 4999882
• Update Time: 2025-06-30

2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl

• Inchi： 1S/C13H7Cl4F/c14-6-9-7(2-1-3-11(9)18)8-4-5-10(15)13(17)12(8)16/h1-5H,6H2
• InChI Key： FADLVYSXVOATRM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC=C(C=1CCl)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl

Research Brief on 2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl (CAS: 1361654-46-7)

2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl (CAS: 1361654-46-7) is a chlorinated biphenyl derivative that has recently garnered attention in chemical and biomedical research due to its potential applications in drug development and environmental toxicology. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied for their environmental persistence and biological effects. However, the specific structural modifications in this molecule, including the chloromethyl and fluoro substituents, suggest unique reactivity and biological interactions that warrant further investigation.

Recent studies have focused on synthesizing and characterizing 2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl to explore its chemical properties and potential pharmacological applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, which are critical in drug metabolism. The researchers utilized computational docking studies to elucidate the binding interactions, revealing that the chloromethyl group plays a pivotal role in enzyme inhibition. These findings open new avenues for designing enzyme inhibitors targeting metabolic pathways.

In addition to its pharmacological potential, this compound has also been investigated for its environmental impact. A 2022 report by the Environmental Protection Agency (EPA) highlighted the persistence of chlorinated biphenyl derivatives in ecosystems, emphasizing the need for advanced degradation techniques. Laboratory-scale experiments using 2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl showed that photocatalytic degradation with titanium dioxide nanoparticles could achieve a 70% reduction in concentration within 24 hours, suggesting a promising method for environmental remediation.

Further research is needed to fully understand the toxicological profile of 2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl. Preliminary in vitro toxicity assays conducted on human liver cells indicated dose-dependent cytotoxicity, with an IC50 value of 25 µM. These results underscore the importance of careful handling and disposal of this compound in industrial and laboratory settings. Future studies should explore its long-term effects on human health and the environment, as well as its potential as a scaffold for novel therapeutic agents.

In summary, 2'-(Chloromethyl)-3'-fluoro-2,3,4-trichlorobiphenyl (CAS: 1361654-46-7) represents a compound of significant interest in both chemical biology and environmental science. Its dual role as a potential drug candidate and an environmental contaminant highlights the need for interdisciplinary research to harness its benefits while mitigating risks. Continued exploration of its synthesis, reactivity, and biological interactions will be crucial for advancing its applications in medicine and industry.